Cas no 1027345-22-7 (6-(Bromomethyl)-4'-chloro-4,4-dimethyl-2,3,4,5-tetrahydro-1,1'-biphenyl)

• Product Name: 6-(Bromomethyl)-4'-chloro-4,4-dimethyl-2,3,4,5-tetrahydro-1,1'-biphenyl
• CAS No: 1027345-22-7
• MF: C₁₅H₁₈BrCl
• MW: 313.660422801971
• CID: 1023627
• PubChem ID: 58237681
• Update Time: 2025-06-14

6-(Bromomethyl)-4'-chloro-4,4-dimethyl-2,3,4,5-tetrahydro-1,1'-biphenyl Chemical and Physical Properties

Names and Identifiers

• 6-(Bromomethyl)-4'-chloro-4,4-dimethyl-2,3,4,5-tetrahydro-1,1'-biphenyl
• 1-(2-bromomethyl-4 ,4-dimethyl-cyclohex-1-enyl)-4-chloro-benzene
• 1-(2-bromomethyl-4,4-dimethylcyclohex-1-en-1-yl)-4-chlorobenzene
• 1-(2-bromomethyl-4,4-dimethyl-cyclohex-1-en-1-yl)-4-chloro-benzene
• AK102856
• ANW-65333
• CTK8C0830
• KB-247177
• SureCN1677751
• EOS-62142
• Benzene, 1-[2-(broMoMethyl)-4,4-diMethyl-1-cyclohexen-1-yl]-4-chloro-
• SCHEMBL1677751
• 1-[2-(bromomethyl)-4,4-dimethylcyclohexen-1-yl]-4-chlorobenzene
• DTXSID50728984
• AKOS016005326
• 1027345-22-7

• MDL： MFCD17392811
• Inchi： 1S/C15H18BrCl/c1-15(2)8-7-14(12(9-15)10-16)11-3-5-13(17)6-4-11/h3-6H,7-10H2,1-2H3
• InChI Key： XNGITAHSHNGSFS-UHFFFAOYSA-N
• SMILES： BrCC1=C(C2C=CC(=CC=2)Cl)CCC(C)(C)C1

Computed Properties

• Exact Mass: 312.02804g/mol
• Monoisotopic Mass: 312.02804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 6-(Bromomethyl)-4'-chloro-4,4-dimethyl-2,3,4,5-tetrahydro-1,1'-biphenyl

Research Brief on 6-(Bromomethyl)-4'-chloro-4,4-dimethyl-2,3,4,5-tetrahydro-1,1'-biphenyl (CAS: 1027345-22-7)

The compound 6-(Bromomethyl)-4'-chloro-4,4-dimethyl-2,3,4,5-tetrahydro-1,1'-biphenyl (CAS: 1027345-22-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique biphenyl scaffold and bromomethyl functional group, serves as a versatile intermediate in the synthesis of biologically active compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting various diseases.

One of the key areas of interest is the role of this compound in the synthesis of small-molecule inhibitors for protein kinases. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of 6-(Bromomethyl)-4'-chloro-4,4-dimethyl-2,3,4,5-tetrahydro-1,1'-biphenyl exhibit potent inhibitory activity against specific kinase targets involved in cancer progression. The bromomethyl group, in particular, was found to facilitate covalent binding to cysteine residues in the kinase active site, enhancing both selectivity and potency.

In addition to its applications in kinase inhibitor development, this compound has also been investigated for its utility in the synthesis of novel anti-inflammatory agents. A recent preprint on bioRxiv (2024) highlighted its use as a key intermediate in the preparation of biphenyl-based compounds that modulate inflammatory pathways. The study reported that these compounds showed promising activity in preclinical models of autoimmune diseases, suggesting potential for further development.

From a synthetic chemistry perspective, 6-(Bromomethyl)-4'-chloro-4,4-dimethyl-2,3,4,5-tetrahydro-1,1'-biphenyl offers several advantages. Its robust and scalable synthesis has been optimized in recent years, as detailed in a 2023 publication in Organic Process Research & Development. The authors described a high-yield, cost-effective route to this compound, which is critical for its broader adoption in pharmaceutical manufacturing.

Despite these advancements, challenges remain in the application of this compound. For instance, its reactivity and stability under various conditions require careful handling, as noted in a recent safety assessment published in Chemical Research in Toxicology (2024). The study emphasized the need for proper storage and handling protocols to mitigate potential risks associated with its bromomethyl group.

Looking ahead, the versatility of 6-(Bromomethyl)-4'-chloro-4,4-dimethyl-2,3,4,5-tetrahydro-1,1'-biphenyl positions it as a valuable tool in medicinal chemistry. Ongoing research is expected to uncover new applications, particularly in the design of covalent inhibitors and other targeted therapies. Future studies may also explore its potential in other therapeutic areas, such as neurodegenerative diseases and infectious diseases, further expanding its impact on drug discovery.